Cas no 887584-24-9 (4-(Chloromethyl)pyridin-3-amine)

• Product Name: 4-(Chloromethyl)pyridin-3-amine
• CAS No: 887584-24-9
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• CID: 1095248
• PubChem ID: 29921886
• Update Time: 2025-05-28

4-(Chloromethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)pyridin-3-amine
• 4-(Chloromethyl)-3-pyridinamine
• 887584-24-9
• SCHEMBL12833330
• AKOS006287855

• Inchi： 1S/C6H7ClN2/c7-3-5-1-2-9-4-6(5)8/h1-2,4H,3,8H2
• InChI Key： VTOZKCHHVGQRTI-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=CC=1N

Computed Properties

• Exact Mass: 142.0297759g/mol
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-(Chloromethyl)pyridin-3-amine

Comprehensive Overview of 4-(Chloromethyl)pyridin-3-amine (CAS No. 887584-24-9): Properties, Applications, and Industry Insights

4-(Chloromethyl)pyridin-3-amine (CAS No. 887584-24-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile pyridine-based structure. This compound, often referred to as 3-amino-4-(chloromethyl)pyridine, serves as a critical intermediate in synthesizing bioactive molecules. Its unique chloromethyl and amine functional groups enable diverse chemical modifications, making it invaluable for drug discovery and material science applications.

In recent years, the demand for heterocyclic building blocks like 4-(Chloromethyl)pyridin-3-amine has surged, driven by advancements in small-molecule therapeutics and catalysis research. Researchers frequently search for "pyridine derivatives in drug design" or "CAS 887584-24-9 synthesis methods," reflecting its relevance in modern chemistry. The compound’s high reactivity at the chloromethyl position allows for efficient cross-coupling reactions, a feature highlighted in studies on kinase inhibitor development and covalent drug conjugates.

From a structural perspective, 4-(Chloromethyl)pyridin-3-amine exhibits a molecular weight of 142.58 g/mol and a melting point range of 80–85°C. Its solubility profile in polar solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates its use in high-throughput screening assays. Industry professionals often inquire about "safe handling of chloromethyl pyridines" or "scalable purification techniques for CAS 887584-24-9," underscoring the need for optimized protocols in large-scale production.

The compound’s applications extend to material science, where it acts as a precursor for functionalized polymers and ligand frameworks in metal-organic frameworks (MOFs). Recent publications have explored its role in designing fluorescent probes and chelating agents, aligning with trends in environmental sensing and renewable energy storage. Notably, its amine group enables Schiff base formation, a reaction pathway leveraged in bioconjugation strategies.

Quality control of 4-(Chloromethyl)pyridin-3-amine requires rigorous HPLC and GC-MS analysis to ensure purity >98%, a standard demanded by GMP-compliant facilities. FAQs such as "stability of CAS 887584-24-9 under nitrogen atmosphere" or "compatibility with Grignard reagents" are common among synthetic chemists, reflecting practical challenges in lab-scale applications. Regulatory guidelines emphasize proper storage conditions (2–8°C in amber vials) to prevent degradation.

Emerging trends link pyridine derivatives to green chemistry initiatives, with researchers exploring microwave-assisted synthesis routes for 887584-24-9 to reduce solvent waste. Patent analyses reveal growing interest in its use for anticancer scaffolds and antiviral agents, particularly in protease inhibitor development. The compound’s structure-activity relationships (SAR) are frequently modeled in computational chemistry studies to predict novel bioactive motifs.

In summary, 4-(Chloromethyl)pyridin-3-amine (CAS No. 887584-24-9) represents a cornerstone in medicinal chemistry and advanced material engineering. Its dual functionality and adaptability to catalytic systems position it as a pivotal component in next-generation therapeutic and industrial innovations. Ongoing research continues to uncover its potential in biodegradable materials and targeted drug delivery systems, ensuring its prominence in scientific literature for years to come.